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Compound of Interest

Compound Name: LY2794193

Cat. No.: B608717 Get Quote

LY2794193 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of LY2794193 in

solution. Below you will find frequently asked questions, troubleshooting guides, and detailed

experimental protocols to ensure the successful use of this compound in your research.

Frequently Asked Questions (FAQs)
Q1: What is LY2794193 and what is its primary mechanism of action? A1: LY2794193 is a

highly potent and selective agonist for the metabotropic glutamate 3 (mGlu3) receptor.[1][2] As

a Group II mGlu receptor agonist, its activation of the mGlu3 receptor is coupled to an inhibitory

G-protein (Gi), which in turn inhibits adenylyl cyclase activity, leading to a decrease in

intracellular cyclic AMP (cAMP) levels.[3][4]

Q2: In which solvents is LY2794193 soluble? A2: LY2794193 exhibits high solubility in DMSO.

[1][5] It has limited solubility in aqueous solutions, although this can be increased by adjusting

the pH.[1] For in vivo studies, co-solvent systems such as DMSO with corn oil or SBE-β-CD in

saline are recommended.[1] Please refer to the solubility data table below for specific

concentrations.

Q3: What are the recommended storage conditions for LY2794193 solid compound and stock

solutions? A3: For long-term storage, the solid compound should be kept in a dry, dark

environment at -20°C (for months to years).[5] For short-term storage, 0-4°C is acceptable for

days to weeks.[5] Stock solutions in DMSO should be stored at -80°C for up to 2 years or at
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-20°C for up to 1 year.[1] It is highly recommended to prepare working solutions for in vivo

experiments freshly on the day of use.[1]

Q4: Is LY2794193 stable in solution? A4: While the solid compound is stable for over three

years when stored correctly, the stability in solution depends on the solvent and storage

conditions.[5] Stock solutions are stable for extended periods when frozen at -80°C or -20°C.[1]

However, aqueous working solutions are more susceptible to degradation, particularly through

hydrolysis. It is crucial to prepare these solutions fresh and use them promptly.

Troubleshooting Guide
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Issue Potential Cause(s) Recommended Solution(s)

Precipitation in Solution

- The solution is

supersaturated.- The solvent

has absorbed water (especially

DMSO, which is hygroscopic).-

The temperature of the

solution has decreased.

- Gently warm the solution

and/or use sonication to aid

dissolution.[1]- Use newly

opened, anhydrous DMSO for

preparing stock solutions.[1]-

Ensure the final concentration

does not exceed the solubility

limit in the chosen solvent

system.

Inconsistent Experimental

Results / Loss of Activity

- Compound degradation due

to improper storage.- Multiple

freeze-thaw cycles of the stock

solution.- Degradation in

aqueous working solution.

- Aliquot stock solutions into

single-use volumes to avoid

repeated freeze-thaw cycles.-

Always prepare aqueous

working solutions fresh for

each experiment.[1]- Protect

solutions from light and store

them appropriately based on

the recommended conditions.

Difficulty Dissolving in Aqueous

Buffer

- LY2794193 has low intrinsic

aqueous solubility.

- For aqueous solutions, use of

sonication and pH adjustment

to 14 with NaOH may be

necessary to achieve a

concentration of 2 mg/mL.[1]-

For cell-based assays,

consider preparing a

concentrated stock in DMSO

and then diluting it into the

aqueous culture medium.

Ensure the final DMSO

concentration is compatible

with your experimental system.

Quantitative Data Summary
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Table 1: Solubility of LY2794193
Solvent / Solvent
System

Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 200 mg/mL 598.23 mM

Ultrasonic assistance

may be needed. Use

of newly opened

DMSO is

recommended.[1]

H₂O 2 mg/mL 5.98 mM

Requires ultrasonic

assistance and pH

adjustment to 14 with

NaOH.[1]

10% DMSO + 90%

Corn Oil
≥ 5 mg/mL ≥ 14.96 mM

Recommended for in

vivo use. Prepare

fresh.[1]

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

≥ 5 mg/mL ≥ 14.96 mM

Recommended for in

vivo use. Prepare

fresh.[1]

Table 2: Stability and Storage of LY2794193
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Form
Storage
Temperature

Duration Notes

Solid 0 - 4°C Days to Weeks
Store in a dry and

dark place.[5]

Solid -20°C Months to Years

Store in a dry and

dark place. Shelf life is

>3 years if stored

properly.[5]

Stock Solution (in

DMSO)
-20°C Up to 1 Year [1]

Stock Solution (in

DMSO)
-80°C Up to 2 Years [1]

In Vivo Working

Solution
N/A Same Day Use

It is strongly

recommended to

prepare fresh on the

day of the experiment.

[1]

Experimental Protocols & Workflows
Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO

Objective: To prepare a high-concentration stock solution for long-term storage and

subsequent dilution.

Materials: LY2794193 solid compound, anhydrous DMSO.

Procedure: a. Weigh the desired amount of LY2794193 powder in a sterile vial. b. Add the

calculated volume of anhydrous DMSO to achieve the target concentration (e.g., for a 200

mg/mL stock, add 1 mL of DMSO to 200 mg of LY2794193). c. If needed, use an ultrasonic

bath to facilitate dissolution.[1] d. Once fully dissolved, aliquot the stock solution into single-

use vials to prevent contamination and degradation from repeated freeze-thaw cycles. e.

Store the aliquots at -20°C or -80°C.[1]
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Diagram: Stock Solution Preparation Workflow

Preparation

Storage

Weigh LY2794193 Powder

Add Anhydrous DMSO

Dissolve with Sonication
(if necessary)

Aliquot into Single-Use Vials

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing and storing LY2794193 stock solutions.

Protocol 2: Preparation of an In Vivo Working Solution
(Co-solvent Method)

Objective: To prepare a clear solution of LY2794193 suitable for subcutaneous or

intravenous administration in animal models.

Materials: Concentrated LY2794193 stock solution in DMSO (e.g., 50 mg/mL), Corn Oil or

20% SBE-β-CD in Saline.
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Procedure (Example for 1 mL final solution): a. This protocol should be performed freshly on

the day of the experiment.[1] b. In a sterile tube, add 900 µL of the vehicle (either Corn Oil or

20% SBE-β-CD in Saline). c. Add 100 µL of the 50 mg/mL LY2794193 DMSO stock solution

to the vehicle.[1] d. Mix thoroughly by vortexing or inversion until a clear, homogenous

solution is formed. This results in a final concentration of 5 mg/mL in a 10% DMSO vehicle.

e. If precipitation occurs, gentle warming or sonication can be used to aid dissolution.[1]

Signaling Pathway
LY2794193 acts as a selective agonist at the mGlu3 receptor. This receptor is coupled to the Gi

alpha subunit of a heterotrimeric G-protein. Activation of the receptor by LY2794193 leads to

the inhibition of the enzyme adenylyl cyclase, which reduces the conversion of ATP to the

second messenger cAMP.

Diagram: LY2794193-Mediated mGlu3 Signaling
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Caption: Simplified signaling cascade initiated by LY2794193 at the mGlu3 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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